Cas no 180975-66-0 (tert-butyl cis-2,6-dimethylpiperazine-1-carboxylate)

• Product Name: tert-butyl cis-2,6-dimethylpiperazine-1-carboxylate
• CAS No: 180975-66-0
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• MDL: MFCD09265026
• CID: 113578
• PubChem ID: 21021901
• Update Time: 2025-04-18

tert-butyl cis-2,6-dimethylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (2R,6S)-tert-Butyl 2,6-dimethylpiperazine-1-carboxylate
• tert-Butyl cis-2,6-dimethylpiperazine-1-carboxylate
• 1-Piperazinecarboxylicacid, 2,6-dimethyl-, 1,1-dimethylethyl ester, (2R,6S)-rel-
• tert-Butyl (2R,6S)-2,6-dimethylpiperazine-1-carboxylate
• tert-butyl (2S,6R)-2,6-dimethylpiperazine-1-carboxylate
• (2R,6S)-rel-tert-Butyl 2,6-dimethylpiperazine-1-carboxylate
• PS-J-053
• cis-1-Boc-2,6-diMethylpiperazine
• 1-Boc-(2S,6R)-2,6-diMethylpiperazine
• cis-tert-Butyl 2,6-dimethylpiperazine-1-carboxylate
• rel-(2R,6S)-tert-Butyl 2,6-dimethylpiperazine-1-carboxylate
• cis-2,6-Dimethyl-1-piperazinecarboxylic acid 1,1-dimethylethyl ester
• (2r,6s)-tert-butyl2,6-dimethylpiperazine-1-carboxylate
• AK102250
• (2S,6R)-TERT-BUTYL 2,6-DIMETHYLPIPERAZINE-1-CARBOXYLATE
• RBOGBIZGALIITO-DTORHVGOSA-N
• cis-N-Boc-2,6-dimethyl-piperazine
• BCP24390
• 9489AA
• M
• cis-1-Boc-2,6-dimethyl-piperazine
• AMY30974
• 180975-66-0
• SCHEMBL1703974
• 1,1-dimethylethyl (2R,6S)-2,6-dimethyl-1-piperazinecarboxylate
• 1-PIPERAZINECARBOXYLIC ACID, 2,6-DIMETHYL-, 1,1-DIMETHYLETHYL ESTER, (2R,6S)-REL-
• CS-W004420
• EN300-255731
• Z1262249875
• A857912
• DTXSID00610229
• cis-2,6-dimethylpiperazine-1-carboxylic acid tert-butyl ester
• 2599117-03-8
• tert-butyl (2R, 6S)-2,6-dimethylpiperazine-1-carboxylate
• Not available;(2R,6S)-tert-Butyl 2,6-dimethylpiperazine-1-carboxylate
• AKOS016004055
• MFCD09265026
• (2R,6S)-2,6-Dimethyl-piperazine-1-carboxylic acid tert-butyl ester
• DB-102201
• tert-butyl cis-2,6-dimethylpiperazine-1-carboxylate

• MDL： MFCD09265026
• Inchi： 1S/C11H22N2O2/c1-8-6-12-7-9(2)13(8)10(14)15-11(3,4)5/h8-9,12H,6-7H2,1-5H3/t8-,9+
• InChI Key： RBOGBIZGALIITO-DTORHVGOSA-N
• SMILES： O(C(C)(C)C)C(N1[C@@H](C)CNC[C@H]1C)=O

Computed Properties

• Exact Mass: 214.16800
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 41.6

Experimental Properties

• Density: 0.970±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 279.7±15.0 ºC (760 Torr),
• Flash Point: 123.0±20.4 ºC,
• Refractive Index: 1.452
• Solubility: Slightly soluble (8.8 g/l) (25 º C),
• PSA: 41.57000
• LogP: 1.87040

tert-butyl cis-2,6-dimethylpiperazine-1-carboxylate Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C